Cas no 2680775-71-5 (tert-butyl N-(4-bromo-3-chloro-6-iodo-2-methylphenyl)carbamate)

• Product Name: tert-butyl N-(4-bromo-3-chloro-6-iodo-2-methylphenyl)carbamate
• CAS No: 2680775-71-5
• MF: C₁₂H₁₄BrClINO₂
• MW: 446.506534099579
• CID: 5623688
• PubChem ID: 165922700
• Update Time: 2025-06-12

tert-butyl N-(4-bromo-3-chloro-6-iodo-2-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28304387
• tert-butyl N-(4-bromo-3-chloro-6-iodo-2-methylphenyl)carbamate
• 2680775-71-5

• Inchi： 1S/C12H14BrClINO2/c1-6-9(14)7(13)5-8(15)10(6)16-11(17)18-12(2,3)4/h5H,1-4H3,(H,16,17)
• InChI Key： BFZISBJISQQGBE-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(C)=C1NC(=O)OC(C)(C)C)Cl)Br

Computed Properties

• Exact Mass: 444.89412g/mol
• Monoisotopic Mass: 444.89412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(4-bromo-3-chloro-6-iodo-2-methylphenyl)carbamate

tert-butyl N-(4-bromo-3-chloro-6-iodo-2-methylphenyl)carbamate (CAS No. 2680775-71-5): A Comprehensive Overview

tert-butyl N-(4-bromo-3-chloro-6-iodo-2-methylphenyl)carbamate (CAS No. 2680775-71-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with this compound.

The molecular structure of tert-butyl N-(4-bromo-3-chloro-6-iodo-2-methylphenyl)carbamate is noteworthy for its multiple halogen substituents and the tert-butyl carbamate group. The presence of bromine, chlorine, and iodine atoms imparts specific reactivity and stability characteristics to the molecule, making it a valuable intermediate in the synthesis of various pharmaceuticals. The tert-butyl carbamate group, on the other hand, is known for its ability to protect amino groups during synthetic transformations, which is crucial in the development of complex molecules.

Recent studies have highlighted the importance of tert-butyl N-(4-bromo-3-chloro-6-iodo-2-methylphenyl)carbamate in the context of drug discovery. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that by modifying the halogen substituents and introducing functional groups at specific positions, they could enhance the antiviral activity of the resulting compounds. This finding underscores the versatility and potential of tert-butyl N-(4-bromo-3-chloro-6-iodo-2-methylphenyl)carbamate in medicinal chemistry.

In addition to its role as an intermediate, tert-butyl N-(4-bromo-3-chloro-6-iodo-2-methylphenyl)carbamate has been investigated for its own biological properties. A study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited moderate inhibitory activity against certain cancer cell lines. The researchers attributed this activity to the unique electronic and steric properties conferred by the halogen substituents and the tert-butyl carbamate group. These findings suggest that further exploration of this compound could lead to the discovery of new therapeutic targets.

The synthesis of tert-butyl N-(4-bromo-3-chloro-6-iodo-2-methylphenyl)carbamate involves several well-established chemical reactions. One common approach is to start with 4-bromo-3-chloro-6-iodoaniline and react it with di-*tert*-butyldicarbonate (Boc₂O) in an appropriate solvent under mild conditions. This reaction results in the formation of the desired tert-butyl carbamate derivative. Another method involves the use of palladium-catalyzed cross-coupling reactions to introduce the halogen substituents onto a pre-existing phenyl ring. These synthetic strategies have been optimized to achieve high yields and purity, making them suitable for large-scale production.

The physical and chemical properties of tert-butyl N-(4-bromo-3-chloro-6-iodo-2-methylphenyl)carbamate are also important considerations for its application in pharmaceutical research. The compound is typically a white crystalline solid with a melting point ranging from 150°C to 155°C. It is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but has limited solubility in water. These properties make it amenable to various synthetic transformations and purification techniques.

In conclusion, tert-butyl N-(4-bromo-3-chloro-6-iodo-2-methylphenyl)carbamate (CAS No. 2680775-71-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new applications and optimization strategies, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.